![molecular formula C9H14N4O3 B2698882 1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1038705-22-4](/img/structure/B2698882.png)
1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
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Overview
Description
The compound is a complex organic molecule that likely contains a morpholine ring and a triazole ring . Morpholine is a common moiety in many biologically active molecules and pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, morpholines can generally be synthesized from 1,2-amino alcohols and their derivatives . A sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides has been reported .Scientific Research Applications
Synthesis of Indole Derivatives
This compound could be used in the synthesis of indole derivatives, which are significant heterocyclic systems in natural products and drugs . Indoles play a main role in cell biology and have attracted increasing attention for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Biological Potential of Indole Derivatives
Indole derivatives, which can be synthesized using this compound, possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This makes the compound a valuable resource in the development of new therapeutic possibilities .
Synthesis of α-Bromoacrylic Acid Esters
The compound could be used in a convenient one-pot synthesis of α-bromoacrylic acid esters . These esters can be further converted into α-bromo-substituted β-amino acid esters , which have potential applications in medicinal chemistry.
Preparation of Pyrrolidine-Fused Fullerene Multicarboxylates
Morpholin-4-yl Acetic Acid, a related compound, was used in the preparation of pyrrolidine-fused fullerene multicarboxylates . This suggests that “1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid” could potentially be used in similar reactions to synthesize novel fullerene derivatives.
Development of Antiviral Agents
Indole derivatives, which can be synthesized using this compound, have shown potential as antiviral agents . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents .
Synthesis of Anti-HIV Compounds
Indole derivatives synthesized from this compound could potentially be used in the development of anti-HIV compounds . For instance, a series of novel indolyl and oxochromenyl xanthenone derivatives were reported as anti-HIV-1 .
Safety and Hazards
properties
IUPAC Name |
1-(2-morpholin-4-ylethyl)triazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O3/c14-9(15)8-7-13(11-10-8)2-1-12-3-5-16-6-4-12/h7H,1-6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZISLBUJFANQNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN2C=C(N=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid |
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